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Compound of Interest

Compound Name: Cedramber

Cat. No.: B1593874

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the multifaceted role of Cedramber as a synthetic
alternative to the historically significant and rare substance, ambergris. Cedramber, a woody-
amber fragrance ingredient, has become a cornerstone in modern perfumery, offering a
consistent and ethically sourced substitute for its natural counterpart. This document provides a
detailed examination of its chemical properties, synthesis, olfactory profile, and the
methodologies used in its evaluation, tailored for a scientific audience.

Introduction: The Quest for Ambergris Substitutes

Ambergris, a waxy substance produced in the digestive system of sperm whales, has been
prized for centuries in perfumery for its unique scent and fixative properties.[1][2] Its rarity, high
cost, and the legal and ethical issues surrounding its trade have driven the fragrance industry
to seek viable synthetic alternatives.[3] The primary odorants in aged ambergris are oxidation
products of the triterpene alcohol ambrein, principally ambroxide and ambrinol.[3][4]
Cedramber (Cedryl Methyl Ether) emerged from this quest as a highly effective and versatile
synthetic molecule that captures the desirable woody and ambery characteristics of ambergris.

[5]16]

Physicochemical Properties of Cedramber and Key
Ambergris Compounds
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A thorough understanding of the physicochemical properties of Cedramber and its natural

counterparts is crucial for formulation and application. The following tables summarize key

quantitative data for Cedramber, along with the principal components of ambergris for

comparative analysis.

Table 1: Physicochemical Properties of Cedramber

Property

Value

Source

Chemical Name

(1S,2R,5S,7R,8R)-8-Methoxy-
2,6,6,8-
tetramethyltricyclo[5.3.1.0%,5]un

[5]

decane
CAS Number 67874-81-1 [5]
Molecular Formula C16H280 [5]
Molecular Weight 236.4 g/mol [5]
Appearance Colorless to pale yellow liquid
Odor Profile Woody, amber, dry, cedar, with 1]

ambergris-like nuances

Vapor Pressure

0.003798 mm Hg @ 23°C

[5]

Boiling Point

268-269 °C @ 760 mm Hg

[7]

Specific Gravity

0.971-0.979 @ 25°C

[7]

Refractive Index

1.494 - 1.498 @ 20°C

[7]

Log P (o/w)

6.0

[5]

Substantivity

> 48 hours

[5]

Typical Use Level

Up to 4% in fragrance

concentrate

[8]

Table 2: Physicochemical Properties of Key Ambergris Odorants
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Property Ambrein Ambroxide Ambrinol
Molecular Formula C30H520 Ci16H280 Ci13H220
Molecular Weight 428.7 g/mol 236.4 g/mol 194.3 g/mol
] ] ) Woody, ambery, Animalic, fecal,
Odor Profile Mild, slightly sweet )
musky tobacco-like

Main component of Oxidation product of Oxidation product of
Natural Occurrence . ) )

ambergris ambrein ambrein
Source [31[9] [3][4] [10]

Synthesis of Cedramber: An Experimental Protocol

Cedramber is synthesized from cedrol, a primary constituent of cedarwood oil.[6] The most
common method involves the methylation of the tertiary alcohol group of cedrol.

Reaction: Cedrol + Methylating Agent -~ Cedramber
Detailed Methodology:

o Alkoxide Formation: Cedrol is reacted with a strong base to form the corresponding alkoxide.
Common bases used include sodium hydride (NaH) or sodium amide (NaNH2).[8][11] The
reaction is typically carried out in an inert solvent, such as toluene or dimethylformamide
(DMF), under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions. The
mixture is stirred at a moderately elevated temperature (e.g., 60-80°C) until the formation of
the alkoxide is complete.

o Methylation: A methylating agent is then added to the reaction mixture. Common methylating
agents include dimethyl sulfate ((CH3)2S0a4) or methyl iodide (CHsl).[8][11] The reaction is
typically exothermic and may require cooling to maintain a controlled temperature. The
mixture is stirred for several hours until the reaction is complete, which can be monitored by
techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

o Workup and Purification: Upon completion of the reaction, the mixture is cooled to room
temperature and quenched by the slow addition of water or a saturated aqueous solution of
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ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with
a suitable organic solvent (e.g., diethyl ether or ethyl acetate). The combined organic layers
are then washed with brine, dried over an anhydrous drying agent (e.g., sodium sulfate or
magnesium sulfate), and the solvent is removed under reduced pressure.

 Purification and Characterization: The crude product is purified by vacuum distillation to yield
Cedramber as a colorless to pale yellow liquid.[11] The purity and identity of the final
product are confirmed using analytical techniques such as Gas Chromatography-Mass
Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) spectroscopy, and Fourier-
Transform Infrared (FTIR) spectroscopy.

Cedrol Alkoxide Formation
(from Cedarwood Oil) *

Cedryl Alkoxide
(Intermediate)

Strong Base f | -
Cedramber
(e.g., NaH, NaNH2) (Cedryl Methyl Ether)

Methylation

Methylating Agent
(e.g., (CH3)2S04, CH3I)

Click to download full resolution via product page

Caption: Synthesis of Cedramber from Cedrol.

The Olfactory System and Fragrance Perception

The perception of odorants like Cedramber is initiated by the interaction of these molecules
with olfactory receptors (ORSs) located in the olfactory epithelium of the nasal cavity.[12] This
interaction triggers a complex signaling cascade that results in the transmission of a neural
signal to the brain, where it is interpreted as a specific scent.
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Caption: Olfactory Signaling Pathway.
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Evaluating Cedramber: Experimental Protocols

The evaluation of fragrance materials like Cedramber involves a combination of instrumental
analysis and sensory evaluation to fully characterize their olfactory properties and performance.

Instrumental Analysis: Gas Chromatography-
Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of gas chromatography
with the sensitivity of the human nose as a detector.[13][14]

Methodology:

e Sample Preparation: A solution of Cedramber in a suitable solvent (e.g., ethanol) is
prepared.

o GC Separation: The sample is injected into a gas chromatograph, where the individual
components are separated based on their volatility and interaction with the stationary phase
of the GC column.

o Effluent Splitting: The effluent from the GC column is split into two streams. One stream is
directed to a conventional detector, such as a Flame lonization Detector (FID) or a Mass
Spectrometer (MS), for chemical identification and quantification. The other stream is
directed to a sniffing port.

o Olfactory Detection: A trained sensory panelist or "sniffer" inhales the effluent from the
sniffing port and records the time, duration, intensity, and a qualitative description of any
detected odors.

o Data Analysis: The data from the chemical detector and the olfactory analysis are correlated
to identify the specific compounds responsible for the perceived aroma.

Sensory Evaluation

Sensory evaluation provides crucial data on the perception of a fragrance by human subjects.
[15][16]
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Methodology:

o Panelist Selection and Training: A panel of trained sensory assessors is selected based on
their olfactory acuity and ability to describe scents consistently.

o Sample Preparation and Presentation: Samples of Cedramber, often in solution or applied
to a carrier such as a smelling strip or fabric swatch, are prepared. Samples are coded to
prevent bias.

o Testing Environment: The evaluation is conducted in a controlled environment with neutral
airflow, temperature, and humidity to minimize extraneous odors.[15]

o Evaluation Procedures:

o Descriptive Analysis: Panelists evaluate the odor profile of Cedramber, identifying and
quantifying various scent attributes (e.g., woody, ambery, dry, sweet).

o Intensity Rating: The perceived odor intensity is rated on a standardized scale.

o Longevity/Substantivity Testing: The persistence of the fragrance on a substrate (e.g., skin
or fabric) is evaluated over time.[17]

o Comparative Analysis: Cedramber may be compared against other ambergris-like
materials or a natural ambergris tincture to assess its relative performance.

o Data Analysis: The sensory data is statistically analyzed to determine the overall olfactory
profile and performance characteristics of Cedramber.
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Caption: Experimental Workflow for Fragrance Evaluation.

Cedramber's Role as a Synthetic Alternative

Cedramber's success as an ambergris substitute can be attributed to several key factors:

» Olfactory Profile: It possesses a sophisticated and versatile woody-amber scent with

nuances that are reminiscent of natural ambergris.
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» Performance: Cedramber exhibits excellent fixative properties, enhancing the longevity of
other fragrance ingredients in a composition.[6] Its substantivity on various substrates is also

a significant advantage.[5]

» Consistency and Availability: As a synthetic molecule, Cedramber can be produced with high
purity and consistency, ensuring a reliable supply chain, in contrast to the unpredictable
availability of natural ambergris.

o Cost-Effectiveness: It offers a more economical alternative to natural ambergris and some
other synthetic amber chemicals.[18]

» Ethical Considerations: The use of Cedramber avoids the ethical and legal issues
associated with the trade of ambergris, which is a product derived from an endangered

species.[3]
Natural Ambergris
|
I
contains : replaced by
Ambrein Synthetic Alternatives

oxidizes to oxidizes to includes includes
Ambroxide Ambrinol Cedramber OIS SHTENEEs
(e.g., Ambroxan)
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Caption: Relationship between Ambergris and its Synthetic Alternatives.

Conclusion

Cedramber stands as a testament to the ingenuity of synthetic chemistry in providing
sustainable and high-performing alternatives to rare and ethically challenging natural materials.
Its well-defined chemical properties, reproducible synthesis, and desirable olfactory profile have
solidified its position as an indispensable tool for perfumers and fragrance scientists. For
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researchers and professionals in related fields, the study of Cedramber offers valuable insights
into the molecular basis of olfaction and the principles of fragrance design and evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1593874#cedramber-s-role-as-a-synthetic-
alternative-to-ambergris]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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